![molecular formula C9H9NO2 B1322996 5-Cyclopropylnicotinic acid CAS No. 893738-23-3](/img/structure/B1322996.png)
5-Cyclopropylnicotinic acid
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Overview
Description
5-Cyclopropylnicotinic acid is a useful research compound. Its molecular formula is C9H9NO2 and its molecular weight is 163.17 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
5-Cyclopropylnicotinic acid and related compounds have been explored for their synthesis and biological activities. For instance, Tian et al. (2009) synthesized N-(substituted) cyclopropanecarboxyl-N′-pyridin-2-yl thioureas, with some showing excellent herbicidal and fungicidal activity (Tian, L., Song, J., Wang, J., & Liu, B., 2009). Duncton et al. (2013) synthesized trans-2-(trifluoromethyl)cyclopropylboronic acid N-methyliminodiacetic acid (MIDA) ester, which could be useful in Suzuki reactions for producing various cyclopropyl products (Duncton, M., & Singh, R., 2013).
Drug Delivery Systems
Zou et al. (2005) investigated cyclodextrin conjugates of 5-aminosalicylic acid for colon-specific drug delivery, showing that these conjugates can pass through the stomach and small intestine without significant degradation (Zou, M., Cheng, G., Okamoto, H., Hao, X., An, F., Cui, F., & Danjo, K., 2005).
Chemical and Pharmaceutical Research
Research by Han et al. (2000) explored the gas-phase acidity of cyclopropene and its derivatives, a key aspect in understanding the chemical properties relevant to pharmaceutical applications (Han, S., Hare, M., & Kass, S., 2000).
Anti-inflammatory and Antioxidant Activities
The research by Rousseaux et al. (2005) on 5-aminosalicylic acid, which is structurally related to this compound, highlighted its anti-inflammatory effects in the colon, mediated by peroxisome proliferator–activated receptor-γ (Rousseaux, C., Lefebvre, B., Dubuquoy, L., Lefebvre, P., Romano, O., Auwerx, J., Metzger, D., Wahli, W., Desvergne, B., Naccari, G., Chavatte, P., Farce, A., Bulois, P., Cortot, A., Colombel, J., & Desreumaux, P., 2005).
Antimicrobial and Anticancer Applications
A study by Moustafa et al. (2021) on derivatives of glycyrrhetinic acid, which shares structural similarities with this compound, revealed significant anticancer activity, triggering apoptosis in tumor cell lines, and also exhibited antimicrobial effects (Moustafa, G., Shalaby, A., Naglah, A., Mounier, M., El-Sayed, H., Anwar, M., & Nossier, E., 2021).
Mechanism of Action
Target of Action
5-Cyclopropylnicotinic acid is a derivative of nicotinic acid, which is known to interact with nicotinic acetylcholine receptors (nAChRs) in the brain . These receptors are ionotropic receptors composed of five homomeric or heteromeric subunits .
Mode of Action
The compound acts as an agonist at these receptors, stimulating neurons and ultimately blocking synaptic transmission . It binds to nAChRs on dopaminergic neurons in the cortico-limbic pathways .
Biochemical Pathways
The biochemical pathways affected by this compound are likely similar to those of nicotine, given their structural similarity. Nicotine is known to influence both neuronal excitability and cell signaling mechanisms . The specific pathways affected by this compound may vary depending on the specific subtype of nAChR it interacts with .
Pharmacokinetics
These compounds are generally well absorbed and widely distributed throughout the body . They undergo metabolism in the liver and are excreted in the urine .
Result of Action
The molecular and cellular effects of this compound are likely to be similar to those of nicotine, given their structural similarity. This includes stimulation of neurons, blocking of synaptic transmission, and potential influence on cell signaling mechanisms .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound should be prevented from entering sewers, watercourses, or low areas . It’s also important to handle the compound with proper protective equipment to prevent exposure and potential health risks .
Properties
IUPAC Name |
5-cyclopropylpyridine-3-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO2/c11-9(12)8-3-7(4-10-5-8)6-1-2-6/h3-6H,1-2H2,(H,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBHNNLZEKMLNAB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=CN=C2)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10629584 |
Source
|
Record name | 5-Cyclopropylpyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10629584 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
893738-23-3 |
Source
|
Record name | 5-Cyclopropylpyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10629584 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-cyclopropylpyridine-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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